![molecular formula C13H12O2 B1581547 4-Benzylresorcinol CAS No. 2284-30-2](/img/structure/B1581547.png)
4-Benzylresorcinol
Overview
Description
4-Benzylresorcinol is a chemical compound with the CAS number 2284-30-2 . Its molecular weight is 200.24 and its molecular formula is C13H12O2 . It is also known by its IUPAC name 4-benzyl-1,3-benzenediol .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it’s worth noting that the synthesis of similar compounds often involves complex chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C13H12O2 . This indicates that the molecule is composed of 13 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms .
Chemical Reactions Analysis
While specific chemical reactions involving this compound were not found in the search results, similar compounds often undergo redox reactions, where they can act as reducing agents .
Physical And Chemical Properties Analysis
This compound is a solid under normal conditions . It has a molecular weight of 200.24 .
Scientific Research Applications
1. Anticancer Properties
- Antitumor Effects : Resorcinol derivatives, including compounds like 4-Benzylresorcinol, have shown potential antitumor effects. Studies have demonstrated their ability to inhibit the proliferation of various cancer cell lines, such as pancreatic, lung, gastrointestinal, breast, and prostate cancer cells. These compounds act by inducing apoptosis (programmed cell death) through mechanisms like the activation of caspase-3 and caspase-9 and modulating the bax/bcl-2 protein expression ratio (Chen et al., 2011).
2. Mechanisms of Action in Cellular Systems
- Cellular Interaction and DNA Damage : Benzylresorcinol and its derivatives interact with cellular systems, affecting processes like DNA repair and cell cycle regulation. Research has shown that certain resorcinol compounds can inhibit nucleotide excision repair in human cells, suggesting a mechanism for lipid peroxidation-induced carcinogenesis (Feng et al., 2004).
- Interaction with Proteins : Studies have also explored the binding characteristics of proteins in the presence of compounds like this compound. These interactions are crucial for understanding the molecular basis of the compound's effects on biological systems (Roy et al., 1988).
3. Role in Chemoprevention
- Inhibition of Carcinogenesis : Research on mathematical models and simulations in the field of chemical carcinogenesis has provided insights into how compounds like this compound could play a role in inhibiting the development of malignant tumors (Koutsi et al., 2020).
4. Applications in Targeted Drug Delivery
- Nanoparticle Conjugation for Drug Delivery : There's research into using benzylresorcinol derivatives for conjugation with nanoparticles for targeted drug delivery, particularly in addressing CXCR 4 positive tumors (Kong et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that resorcinol derivatives can bind to multiple intracellular enzymes and impact their activity .
Mode of Action
It’s speculated that it might involve interaction with lipid membranes or modulation of protein-lipid interactions .
Biochemical Pathways
It’s known that resorcinol derivatives can have a significant impact on various enzymatic activities .
Result of Action
It’s known that resorcinol derivatives can have a significant impact on various enzymatic activities, which could lead to various cellular effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of antimicrobials, including 4-Benzylresorcinol . These factors can exacerbate antimicrobial contamination and the spread of antimicrobial resistance . .
Biochemical Analysis
Cellular Effects
It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is thought to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of 4-Benzylresorcinol at different dosages in animal models have not been extensively studied. Therefore, information on threshold effects, as well as any toxic or adverse effects at high doses, is currently lacking .
properties
IUPAC Name |
4-benzylbenzene-1,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O2/c14-12-7-6-11(13(15)9-12)8-10-4-2-1-3-5-10/h1-7,9,14-15H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVFIWTNWKHFVEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=C(C=C(C=C2)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9062306 | |
Record name | 1,3-Benzenediol, 4-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9062306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2284-30-2 | |
Record name | 4-Benzylresorcinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2284-30-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Benzenediol, 4-(phenylmethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002284302 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Benzenediol, 4-(phenylmethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3-Benzenediol, 4-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9062306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-benzylresorcinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.203 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Benzylresorcinol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RXH9P8G3D7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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